Cas no 2229349-31-7 (1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2229349-31-7
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5815118
• PubChem ID: 165685061
• Update Time: 2025-06-08

1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde
• EN300-1975162
• 2229349-31-7

• Inchi： 1S/C11H11ClO2/c1-14-10-6-8(2-3-9(10)12)11(7-13)4-5-11/h2-3,6-7H,4-5H2,1H3
• InChI Key： VHXHAEITFLWMEC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1(C=O)CC1

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde

Professional Introduction to 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 2229349-31-7)

1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde, with the chemical identifier CAS No. 2229349-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique structural and pharmacological properties. The presence of both chloro and methoxy substituents on the aromatic ring enhances its reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The cyclopropane moiety is particularly noteworthy due to its strained three-membered ring structure, which can influence the electronic and steric properties of the molecule. This strain can lead to enhanced reactivity, allowing for facile functionalization at various positions within the molecule. In particular, the aldehyde functional group at the terminal position of the cyclopropane ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde, making it more accessible for research purposes. The synthesis typically involves multi-step reactions starting from readily available aromatic precursors, followed by cyclopropanation and functional group transformations. These synthetic strategies have been optimized to ensure high yields and purity, facilitating its use in both academic and industrial settings.

In terms of biological activity, 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde has shown promise in several preclinical studies. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in key metabolic pathways. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. These findings have prompted further investigation into its pharmacological profile and potential therapeutic applications.

The compound's unique structural motifs have also made it an attractive candidate for exploring novel drug design strategies. The combination of an aromatic system with a cyclopropane ring provides a versatile platform for modulating electronic properties and binding affinities. By strategically modifying substituents such as the chloro and methoxy groups, researchers can fine-tune the biological activity of 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde to target specific disease pathways more effectively.

Current research efforts are focused on elucidating the mechanisms of action of this compound and identifying optimal conditions for its therapeutic use. Preclinical studies are underway to evaluate its efficacy and safety profiles in various disease models. Additionally, computational modeling techniques are being employed to predict how different structural modifications might impact its biological activity, providing valuable insights for future drug development.

The synthesis and application of 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde also highlight the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and biochemists to develop new compounds with desired properties and to understand their interactions at the molecular level. This collaborative approach is essential for translating basic research findings into tangible therapeutic solutions.

As our understanding of complex biological systems continues to grow, compounds like 1-(4-chloro-3-methoxyphenyl)cyclopropane-1-carbaldehyde will play an increasingly critical role in drug discovery and development. Their unique structural features offer opportunities for innovation that may lead to breakthroughs in treating a wide range of diseases. Continued investment in research infrastructure and interdisciplinary collaboration will be key to realizing this potential.